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Compound of Interest

Compound Name: 2-Methylbenzoate

Cat. No.: B1238997

An In-depth Technical Guide to Methyl 2-Methylbenzoate

This technical guide provides a comprehensive overview of Methyl 2-methylbenzoate, also
known as Methyl o-toluate, tailored for researchers, scientists, and professionals in drug
development. It covers its chemical and physical properties, spectroscopic data, detailed
experimental protocols for its synthesis, and insights into its biological activities.

Core Compound Identification

Methyl 2-methylbenzoate is an organic compound, specifically the methyl ester of 2-
methylbenzoic acid.

Identifier Value

CAS Number 89-71-4[1][2][3]

Molecular Formula CoH1002[3]

Molecular Weight 150.17 g/mol [1][2]

Synonyms Methyl o-toluate, o-Toluic acid methyl ester, 2-

Methylbenzoic acid methyl ester[3]

Physicochemical and Spectroscopic Data
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The properties of Methyl 2-methylbenzoate are summarized below, providing essential data
for its handling, characterization, and use in experimental settings.

Physicochemical Properties

Property Value

Appearance Colorless liquid[4]

Form Liquid[1][2]

Density 1.073 g/mL at 25 °C[1][2]
Boiling Point 207-208 °C[1][5]

Refractive Index n20/D 1.519[1][2]

Flash Point 82 °C (179.6 °F) - closed cup[2]
Solubility Insoluble in water[4]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of Methyl 2-
methylbenzoate.

Spectrum Type Key Data Points

1H NMR Spectral data available.[6]

Electron lonization (EI) mass spectrum data is
Mass Spectrometry available, providing a distinct fragmentation

pattern for identification.[3]

Vapor phase IR spectrum is available.[1] Key
Infrared (IR) Spectroscopy absorptions include the characteristic C=0

stretching vibration of the ester group.

Experimental Protocols

Detailed methodologies for the synthesis of Methyl 2-methylbenzoate are provided below. The
most common laboratory method is the Fischer esterification of 2-methylbenzoic acid.
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Protocol 1: Synthesis of Methyl 2-Methylbenzoate via
Fischer Esterification

This protocol describes the synthesis of Methyl 2-methylbenzoate from 2-methylbenzoic acid

and methanol using a strong acid catalyst.

Materials:

2-methylbenzoic acid

Methanol (reagent grade)

Concentrated Sulfuric Acid (H2SOa)

Diethyl ether

5% Sodium Bicarbonate (NaHCOs3) solution

Saturated Sodium Chloride (NaCl) solution (brine)

Anhydrous Magnesium Sulfate (MgSOa) or Sodium Sulfate (Na2SOa)

Round-bottom flask, reflux condenser, separatory funnel, distillation apparatus

Procedure:

To a round-bottom flask, add 2-methylbenzoic acid and an excess of methanol.

Carefully add a catalytic amount of concentrated sulfuric acid to the mixture while cooling the
flask in an ice bath.

Add boiling chips and assemble a reflux condenser. Heat the mixture to reflux for 1-2 hours.

[7]
After reflux, allow the mixture to cool to room temperature.

Transfer the cooled mixture to a separatory funnel. Add diethyl ether to extract the product
and then add water to wash the mixture.
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o Separate the aqueous layer. Wash the organic layer sequentially with 5% sodium
bicarbonate solution (to neutralize any remaining acid), water, and finally with brine.[7]

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter to remove the drying agent and remove the solvent (diethyl ether and excess
methanol) by rotary evaporation or simple distillation.

e The resulting crude product can be further purified by fractional distillation to yield pure
Methyl 2-methylbenzoate.

/Il Nodes Reactants [label="1. Reactants\n2-Methylbenzoic Acid\nMethano\nConc. H2S0O4",
fillcolor="#F1F3F4", fontcolor="#202124"]; Reflux [label="2. Reaction\nHeat under reflux for 1-2
hours", fillcolor="#F1F3F4", fontcolor="#202124"]; Workup [label="3. Work-up\nExtraction with
Ether\nNaHCOs Wash\nWater Wash\nBrine Wash", fillcolor="#F1F3F4", fontcolor="#202124"];
Drying [label="4. Drying\nDry organic layer with Na2SOa4", fillcolor="#F1F3F4",
fontcolor="#202124"]; Purification [label="5. Purification\nSolvent removal
(Rotovap)\nFractional Distillation", fillcolor="#F1F3F4", fontcolor="#202124"]; Product
[label="Pure Methyl 2-Methylbenzoate", shape=ellipse, fillcolor="#34A853",
fontcolor="#FFFFFF"];

I/l Edges Reactants -> Reflux; Reflux -> Workup; Workup -> Drying; Drying -> Purification;
Purification -> Product; }

Caption: Fischer Esterification workflow for Methyl 2-methylbenzoate synthesis.

Biological Activity and Metabolism

While extensive research on the specific biological activities of Methyl 2-methylbenzoate is
limited, studies on the parent compound, methyl benzoate, provide significant insights.

Insecticidal and Repellent Properties

Methyl benzoate has been identified as a promising and environmentally friendly insecticide
with multiple modes of action.[8] It functions as a contact toxicant, fumigant, ovicidal agent,
oviposition deterrent, and repellent against a variety of agricultural and urban insect pests.[8][9]
One identified mechanism of action is the inhibition of the enzyme acetylcholinesterase (AChE)
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in insects.[10] AChE is critical for the termination of nerve impulses in the synaptic cleft. Its
inhibition leads to an accumulation of the neurotransmitter acetylcholine, causing continuous
nerve stimulation, paralysis, and eventual death of the insect.

Methyl Benzoate

nhibits

Click to download full resolution via product page

Caption: Inhibition of Acetylcholinesterase (AChE) by Methyl Benzoate.

Microbial Metabolism

The metabolism of benzoates has been studied in microorganisms. In Pseudomonas arvilla mt-
2, a bacterium capable of growing on benzoate, 3-methylbenzoate, and 4-methylbenzoate, it
was found that 2-methylbenzoate (o-toluate) is not metabolized.[11] This is because 2-
methylbenzoate is neither a substrate for the benzoate oxidase system nor an inducer of the
meta-cleavage pathway enzymes in this organism.[11] This highlights the steric hindrance
imposed by the ortho-methyl group, which prevents the enzymatic machinery from processing
the molecule.

// Nodes for substrates Benzoate [label="Benzoate", fillcolor="#FFFFFF", fontcolor="#202124"];
m_Toluate [label="3-Methylbenzoate", fillcolor="#FFFFFF", fontcolor="#202124"]; p_Toluate
[label="4-Methylbenzoate", fillcolor="#FFFFFF", fontcolor="#202124"]; o_Toluate [label="2-
Methylbenzoate", fillcolor="#F1F3F4", fontcolor="#202124"];

// Node for the metabolic pathway Pathway [label="meta-Cleavage Pathway", shape=ellipse,
fillcolor="#4285F4", fontcolor="#FFFFFF"]; No_Metabolism [label="No Metabolism",
shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

I/l Edges Benzoate -> Pathway [label="Metabolized", color="#34A853"]; m_Toluate -> Pathway
[label="Metabolized", color="#34A853"]; p_Toluate -> Pathway [label="Metabolized",
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color="#34A853"]; o_Toluate -> No_Metabolism [label="Not a substrate", color="#EA4335"]; }

Caption: Differential metabolism of benzoate isomers by P. arvilla mt-2.

Safety Information

Methyl 2-methylbenzoate is classified as an irritant.

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[2]

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280
(Wear protective gloves/protective clothing/eye protection/face protection),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).[2]

o Personal Protective Equipment: Should be handled with appropriate personal protective
equipment, including safety glasses, gloves, and a lab coat. Work should be conducted in a
well-ventilated area or a fume hood.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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